Cas no 52559-17-8 (6-chloro-1H-imidazo[4,5-c]pyridin-4-amine)

6-Chloro-1H-imidazo[4,5-c]pyridin-4-amine is a heterocyclic organic compound featuring a fused imidazo[4,5-c]pyridine core with chloro and amine functional groups. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-rich aromatic system and substitution sites enable selective modifications, facilitating the development of bioactive molecules. The chloro group enhances electrophilic substitution potential, while the amine group offers nucleophilic reactivity for further derivatization. This compound is particularly useful in medicinal chemistry for constructing kinase inhibitors and other therapeutic agents. Its stability under standard conditions ensures reliable handling and storage, supporting its utility in research and industrial applications.

6-chloro-1H-imidazo[4,5-c]pyridin-4-amine structure

52559-17-8 structure

Product Name:6-chloro-1H-imidazo[4,5-c]pyridin-4-amine

CAS No:52559-17-8

MF:C₆H₅ClN₄

MW:168.583698987961

MDL:MFCD18803412

CID:1031408

PubChem ID:12081574

Update Time:2025-06-07

6-chloro-1H-imidazo[4,5-c]pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

- 6-chloro-3H-Imidazo[4,5-c]pyridin-4-amine
- 3H-Imidazo[4,5-c]pyridin-4-amine, 6-chloro-
- 6-chloro-1H-imidazo[4,5-c]pyridin-4-amine
- CCA55917
- 52559-17-8
- F18117
- DB-071548
- A870961
- SCHEMBL17253692
- AKOS007930738
- DS-5492
- CS-0107059
- DTXSID80477236
- MDL： MFCD18803412
- Inchi： 1S/C6H5ClN4/c7-4-1-3-5(6(8)11-4)10-2-9-3/h1-2H,(H2,8,11)(H,9,10)
- InChI Key： TTZXYGSHDKSCST-UHFFFAOYSA-N
- SMILES： ClC1=CC2=C(C(N)=N1)N=CN2

Computed Properties

Exact Mass: 168.02045
Monoisotopic Mass: 168.0202739g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 67.6Å²

Experimental Properties

Density: 1.643±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 561.1±45.0°C at 760 mmHg
Solubility: Slightly soluble (3 g/l) (25 º C),
PSA: 67.59

6-chloro-1H-imidazo[4,5-c]pyridin-4-amine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

6-chloro-1H-imidazo[4,5-c]pyridin-4-amine Pricemore >>

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